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Compound of Interest

Compound Name: 7-Amino nitrazepam-d5

CAS No.: 1189511-46-3

Cat. No.: B15558787

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the typical data and methodologies

associated with a Certificate of Analysis (CofA) for the certified reference material, 7-Amino-

nitrazepam-d5. This deuterated internal standard is crucial for the accurate quantification of 7-

aminonitrazepam, the major metabolite of the benzodiazepine nitrazepam, in various biological

matrices. The information presented herein is compiled from publicly available data sheets and

common analytical practices for certified reference materials.

Compound Information
7-Amino-nitrazepam-d5 is the deuterium-labeled analog of 7-aminonitrazepam. The stable

isotope label makes it an ideal internal standard for mass spectrometry-based quantitative

analyses, as it co-elutes with the unlabeled analyte but is distinguishable by its higher mass.
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Identifier Value

Compound Name
7-Amino-5-(phenyl-d5)-1,3-dihydro-2H-1,4-

benzodiazepin-2-one

CAS Number 1189511-46-3[1][2]

Unlabeled CAS Number 4928-02-3[1]

Molecular Formula C₁₅H₈D₅N₃O[2]

Molecular Weight 256.31 g/mol [2]

Representative Analytical Data
The following tables summarize the typical quantitative data found on a Certificate of Analysis

for 7-Amino-nitrazepam-d5.

Table 1: Purity and Isotopic Enrichment
Analysis Method Specification

Representative

Value

Chemical Purity qNMR ≥ 98% 99.5%

Isotopic Enrichment Mass Spectrometry ≥ 99% atom % D 99.6 atom % D

Deuterium

Incorporation
Mass Spectrometry Report d₅ > 99%

Table 2: Physical and Chemical Properties
Property Value

Appearance Pale yellow solid[3]

Melting Point 240-242 °C[3]

Solubility Soluble in Acetonitrile or Methanol

Storage Conditions -20°C Freezer, protect from light[3]
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Experimental Protocols
Detailed methodologies for the key experiments cited in the Certificate of Analysis are provided

below.

Purity Determination by Quantitative NMR (qNMR)
Quantitative Nuclear Magnetic Resonance (qNMR) is a primary ratio method for determining

the purity of a substance without the need for a specific reference standard of the same

compound.

Instrumentation:

NMR Spectrometer (e.g., 600 MHz)

High-precision analytical balance

Procedure:

Sample Preparation: Accurately weigh a known amount of 7-Amino-nitrazepam-d5 and a

certified internal standard (e.g., maleic acid) into a vial.

Dissolution: Dissolve the mixture in a known volume of a suitable deuterated solvent (e.g.,

DMSO-d₆).

Data Acquisition: Acquire the ¹H NMR spectrum using parameters that ensure accurate

integration, including a long relaxation delay (D1) of at least 5 times the longest T1 relaxation

time of the signals of interest.

Data Processing: Process the spectrum, including phasing and baseline correction.

Quantification: Integrate a well-resolved signal from 7-Amino-nitrazepam-d5 and a signal

from the internal standard. The purity is calculated based on the integral values, the number

of protons for each signal, the molecular weights, and the weighed masses of the analyte

and the internal standard.

Isotopic Enrichment Analysis by Mass Spectrometry
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Mass spectrometry is used to confirm the identity and determine the isotopic enrichment of the

deuterated compound.

Instrumentation:

High-Resolution Mass Spectrometer (HRMS) such as a Time-of-Flight (TOF) or Orbitrap

instrument, coupled with a suitable ionization source (e.g., Electrospray Ionization - ESI).

Procedure:

Sample Preparation: Prepare a dilute solution of 7-Amino-nitrazepam-d5 in an appropriate

solvent (e.g., acetonitrile/water with 0.1% formic acid).

Direct Infusion or LC-MS: Introduce the sample into the mass spectrometer via direct

infusion or by injection onto an LC column.

Data Acquisition: Acquire full-scan mass spectra in the appropriate mass range to observe

the molecular ion cluster.

Data Analysis: Determine the relative intensities of the isotopic peaks (M, M+1, M+2, etc.) for

the deuterated compound and any residual unlabeled material. The isotopic enrichment is

calculated from the relative abundance of the d₅ isotopologue compared to the other

isotopologues.

Visualizations
Metabolic Pathway of Nitrazepam
The following diagram illustrates the primary metabolic conversion of Nitrazepam to its major

metabolite, 7-Aminonitrazepam. In humans, this reduction is primarily carried out by the

enzyme Aldehyde Oxidase 1 (AOX1) in the liver cytosol.[4]
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Caption: Metabolic conversion of Nitrazepam to 7-Aminonitrazepam.

Experimental Workflow for Quality Control
This diagram outlines a typical workflow for the quality control and certification of a 7-Amino-

nitrazepam-d5 reference standard.
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Quality Control Workflow for 7-Amino-nitrazepam-d5
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Caption: A general workflow for the quality control of a certified reference material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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